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Compound of Interest

Compound Name: UT-B-IN-1

Cat. No.: B10774029 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Information for the Urea Transporter-B (UT-B) Inhibitor, UT-B-IN-1.

This document provides detailed procedural guidance for the safe and compliant disposal of

the urea transporter-B (UT-B) inhibitor, UT-B-IN-1 (CAS: 892742-76-6). Adherence to these

protocols is essential for maintaining laboratory safety and ensuring environmental protection.

Summary of Key Safety and Disposal Information
A comprehensive understanding of the chemical properties and associated handling guidelines

for UT-B-IN-1 is the first step toward safe disposal. The following table summarizes critical data

for this compound.
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Property Value Reference

CAS Number 892742-76-6 [1][2]

Molecular Formula C₂₁H₂₁N₅O₄S MedchemExpress

Molecular Weight 455.58 g/mol [2]

Hazard Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No

1272/2008.

[2]

Toxicity

Reported to show low toxicity

in mice and no cytotoxicity to

MDCK cells.

[1]

Solubility Soluble in DMSO. [1]

Storage
Store at -20°C for 1 month or

-80°C for 6 months in solvent.
[1]

Experimental Protocols: Disposal of UT-B-IN-1
The following step-by-step procedures are recommended for the disposal of UT-B-IN-1 in

various forms. These protocols are based on the non-hazardous nature of the compound as

stated in its Safety Data Sheet (SDS) and general best practices for laboratory chemical waste

management.[2]

Disposal of Solid (Neat) UT-B-IN-1
Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, a lab coat, and gloves.

Waste Collection:

Carefully sweep the solid UT-B-IN-1 into a designated, clearly labeled chemical waste

container for non-hazardous solid waste.[3]
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Avoid generating dust.[2] If there is a risk of dust, use a damp paper towel to gently wipe

up the material and place the towel in the waste container.

Container Labeling: The waste container must be labeled with "Non-Hazardous Chemical

Waste," the name of the chemical (UT-B-IN-1), and the date of accumulation.

Storage and Pickup: Store the sealed container in a designated waste accumulation area.

Arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed chemical waste disposal service.

Disposal of UT-B-IN-1 in DMSO Solution
Dimethyl sulfoxide (DMSO) is a common solvent for UT-B-IN-1.[1] DMSO and solutions

containing it should be handled as organic solvent waste.

PPE: Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves (butyl rubber gloves are recommended for handling DMSO).

Waste Collection:

Collect all waste solutions of UT-B-IN-1 in DMSO in a designated, leak-proof, and

compatible container for flammable or organic solvent waste.[4][5]

Do not mix with aqueous or incompatible waste streams.

Container Labeling: The container must be clearly labeled as "Hazardous Waste," "Organic

Solvent Waste," or as required by your institution. The label should list all constituents,

including "UT-B-IN-1" and "Dimethyl Sulfoxide (DMSO)," with their approximate

concentrations.

Storage and Pickup: Keep the container tightly sealed and store it in a well-ventilated area,

such as a flammable storage cabinet, away from ignition sources.[4] Schedule a pickup with

your institution's EHS department.

Disposal of Contaminated Labware
Solid Waste: Items such as pipette tips, tubes, and gloves that are contaminated with UT-B-
IN-1 should be disposed of as solid chemical waste.
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Place these items in a durable, sealed plastic bag or a designated container for solid

laboratory waste.

Label the container appropriately, indicating that it contains non-hazardous chemical

waste.

Sharps: Needles, syringes, or other sharps contaminated with UT-B-IN-1 must be placed in a

designated sharps container.

Glassware: Glassware should be decontaminated before disposal.

Rinse the glassware with a suitable solvent (e.g., ethanol or acetone) to remove residual

UT-B-IN-1. The rinsate should be collected as organic solvent waste.

After decontamination, the glassware can typically be disposed of in a broken glass box.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of UT-B-
IN-1.
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UT-B-IN-1 Disposal Workflow
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Caption: A flowchart illustrating the proper disposal pathways for different forms of UT-B-IN-1
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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